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Compound of Interest

Compound Name: 1-Propyl-1H-imidazole

Cat. No.: B1584474

This guide provides an in-depth overview of the boiling point and density of 1-Propyl-1H-
imidazole, tailored for researchers, scientists, and professionals in drug development. The
information is compiled from various sources to ensure a comprehensive understanding of its
physical characteristics.

Introduction to 1-Propyl-1H-imidazole

1-Propyl-1H-imidazole, also known as N-propylimidazole, is a heterocyclic organic compound
from the imidazole family.[1][2] Its chemical structure, which includes a propyl group attached to
a nitrogen atom of the imidazole ring, gives it distinct properties that make it a valuable
intermediate in organic synthesis.[1] This compound, identified by the CAS Number 35203-44-
2, is typically a colorless to pale yellow liquid at room temperature.[2][3][4] It sees wide
application in the pharmaceutical industry as a building block for drug synthesis and in
materials science for creating ionic liquids and coordination complexes.[2][4]

Physical and Chemical Properties

The key physical properties of 1-Propyl-1H-imidazole are summarized in the table below.
These values are crucial for its handling, application in reactions, and for purification
processes.
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Property Value Conditions
Boiling Point 221.3+9.0°C at 760 mmHg
94 °C at 11 mmHg (lit.)[2][3][5][6][7]

Density 1.0+ 0.1 g/cm3 Predicted
0.95 g/cm?3

0.95+0.1 g/cm3 Predicted[3][5][6]

Molecular Formula C6H10N2 -[1][2][6]
Molecular Weight 110.16 g/mol -[2][6]

Colorless to light yellow
Appearance o Room Temperature[1][2][3]
transparent liquid

CAS Number 35203-44-2 [21131[516]

Experimental Protocols

While specific experimental protocols for the determination of boiling point and density are not
detailed in the provided search results, a representative synthesis protocol for 1-Propyl-1H-
imidazole is described, which is a prerequisite for measuring its physical properties.

Synthesis of 1-Propyl-1H-imidazole[7]

e Materials: Imidazole, Sodium hydride (55%), 1-bromopropane, Tetrahydrofuran (THF),
Chloroform, Methanol, Silica gel.

e Procedure:

o

Sodium hydride (0.966 g, 22.1 mmol, 55%) is slowly added to a solution of imidazole (1.37
g, 20.1 mmol) in tetrahydrofuran (50.0 mL) at room temperature.[7]

o

The resulting mixture is stirred at room temperature for 1 hour.[7]

[¢]

1-bromopropane (5.48 mL, 60.3 mmol) is then added dropwise to the reaction mixture at

the same temperature.[7]
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o The solution is stirred for an additional 16 hours.[7]

o Upon completion, the mixture is filtered through a diatomaceous earth pad, and the filter
cake is washed with tetrahydrofuran.[7]

o The filtrate and washings are combined and concentrated under reduced pressure to
remove the solvent.[7]

o The crude product is purified by fast column chromatography using silica gel as the
stationary phase and a chloroform/methanol mixture as the eluent.[7]

 Yield: This process affords 1-propyl-1H-imidazole (2.07 g, 18.8 mmol) as a colorless oll,
corresponding to a 93% vyield.[7]

The determination of the boiling point would typically follow such a synthesis and purification
process, likely through distillation under reduced pressure, which aligns with the reported value
at 11 mmHg. Density would be measured using standard laboratory equipment like a
pycnometer or a digital density meter.

Visualization of Compound Properties

The logical relationship between the identification of 1-Propyl-1H-imidazole and its core
physical properties is illustrated in the diagram below.
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Caption: Logical flow from compound identification to its properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to the Physicochemical Properties of
1-Propyl-1H-imidazole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584474#1-propyl-1h-imidazole-boiling-point-and-
density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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